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Compound of Interest

Compound Name: 2-Hydroxypent-2-enoic acid

Cat. No.: B15465670 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available experimental data for 2-hydroxypent-2-enoic acid is limited.

This guide synthesizes the available computed data for 2-hydroxypent-2-enoic acid and its

isomers, alongside generalized experimental protocols and logical frameworks relevant to its

study.

Core Physical and Chemical Properties
2-hydroxypent-2-enoic acid, an unsaturated alpha-hydroxy acid, exists as different isomers,

with the (Z)-isomer being a key form. Due to the limited specific experimental data on this

compound, this section presents a combination of computed data for the 2-enoic acid form and

experimental data for the related isomer, 2-hydroxypent-4-enoic acid, to provide a comparative

overview.

Table 1: Physical and Chemical Properties of 2-
Hydroxypentenoic Acid Isomers
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Property
(Z)-2-hydroxypent-2-enoic
acid

2-hydroxypent-4-enoic
acid

IUPAC Name
(Z)-2-hydroxypent-2-enoic

acid[1]
2-hydroxypent-4-enoic acid[2]

Synonyms SCHEMBL16660[1] beta-vinyllactic acid[2]

Molecular Formula C5H8O3[1] C5H8O3[2][3]

Molecular Weight 116.11 g/mol [1][4] 116.12 g/mol [2][3]

Melting Point Not Available
37°C (from ethyl ether and

ligroine)[2][5]

Boiling Point Not Available 268.8°C at 760 mmHg[5]

pKa (Predicted) Not Available 3.79 ± 0.11[2][5]

Flash Point Not Available 130.6°C[2][5]

XLogP3-AA (Computed) 0.9[1][4] Not Available

Hydrogen Bond Donor Count 2[1][4] Not Available

Hydrogen Bond Acceptor

Count
3[1][4] Not Available

Rotatable Bond Count 2[1] Not Available

Exact Mass 116.047344113 Da[1][4] Not Available

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 2-hydroxypent-2-enoic acid
are not readily available in the literature. Therefore, this section provides generalized, yet

detailed, methodologies that can be adapted by researchers.

Synthesis: Aldol Condensation Approach
A plausible synthetic route to 2-hydroxypent-2-enoic acid is through an aldol condensation of

glyoxylic acid with propanal, followed by dehydration.
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Materials:

Glyoxylic acid

Propanal

Sodium hydroxide (NaOH)

Hydrochloric acid (HCl)

Diethyl ether

Anhydrous magnesium sulfate (MgSO4)

Round-bottom flask

Magnetic stirrer

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer, dissolve

glyoxylic acid (1 equivalent) in distilled water.

Base Addition: Cool the flask in an ice bath and slowly add a solution of NaOH (1.1

equivalents) in water, keeping the temperature below 10°C.

Aldol Addition: To the cooled solution, add propanal (1 equivalent) dropwise over 30 minutes.

Let the reaction stir at room temperature for 12 hours.

Acidification: After the reaction is complete, cool the mixture in an ice bath and acidify to a

pH of ~2 with 2M HCl.
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Extraction: Transfer the mixture to a separatory funnel and extract the product with diethyl

ether (3 x 50 mL).

Drying and Concentration: Combine the organic layers, dry over anhydrous MgSO4, filter,

and concentrate the solvent using a rotary evaporator to yield the crude product.

Purification: Flash Column Chromatography
Materials:

Crude 2-hydroxypent-2-enoic acid

Silica gel (230-400 mesh)

Hexane

Ethyl acetate

Glass column

Collection tubes

Procedure:

Column Packing: Prepare a silica gel slurry in hexane and pack it into a glass column.

Sample Loading: Dissolve the crude product in a minimal amount of the eluent and load it

onto the column.

Elution: Elute the column with a gradient of ethyl acetate in hexane (e.g., starting from 10%

ethyl acetate and gradually increasing to 50%).

Fraction Collection: Collect fractions and monitor them by thin-layer chromatography (TLC)

to identify those containing the pure product.

Solvent Removal: Combine the pure fractions and remove the solvent under reduced

pressure to obtain purified 2-hydroxypent-2-enoic acid.
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Analytical Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy:

Sample Preparation: Dissolve 5-10 mg of the purified compound in 0.6 mL of a deuterated

solvent (e.g., CDCl3 or D2O).

¹H NMR: Acquire the proton NMR spectrum to determine the number of different types of

protons and their integration. Expected signals would include a vinyl proton, an ethyl group,

and exchangeable hydroxyl and carboxylic acid protons.

¹³C NMR: Acquire the carbon NMR spectrum to identify the number of different carbon

environments. Key signals would include those for the carboxylic acid, the double bond

carbons, and the ethyl group carbons.

Infrared (IR) Spectroscopy:

Sample Preparation: Place a drop of the neat liquid sample or a thin film of the solid on a salt

plate (e.g., NaCl).

Analysis: Acquire the IR spectrum. Look for characteristic absorption bands: a broad O-H

stretch from the carboxylic acid and alcohol (~3300-2500 cm⁻¹), a C=O stretch from the

carboxylic acid (~1700 cm⁻¹), and a C=C stretch (~1650 cm⁻¹).

Mass Spectrometry (MS):

Technique: Use electrospray ionization (ESI) for analysis.

Analysis: Determine the molecular weight of the compound. The expected [M-H]⁻ ion in

negative ion mode would be at m/z 115.04.

Logical and Workflow Diagrams
Hypothetical Signaling Pathway for Biological Activity
While no specific signaling pathways involving 2-hydroxypent-2-enoic acid have been

documented, based on the reported antimicrobial and antiproliferative activities of its isomer, 2-
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hydroxypent-4-enoic acid, a hypothetical mechanism of action can be proposed for research

purposes.
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Caption: Hypothetical mechanisms of action for 2-hydroxypent-2-enoic acid.

Experimental Workflow
The following diagram outlines a comprehensive workflow for the synthesis, purification,

characterization, and biological evaluation of 2-hydroxypent-2-enoic acid.
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Caption: Experimental workflow for novel compound investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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